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molecular formula C7H7N3 B189251 1H-Indazol-3-amine CAS No. 874-05-5

1H-Indazol-3-amine

Cat. No. B189251
CAS RN: 874-05-5
M. Wt: 133.15 g/mol
InChI Key: YDTDKKULPWTHRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08436023B2

Procedure details

Indazole (XV) is treated with hydrazine in an organic solvent such as THF, dioxane or dichloromethane, at a temperature in the range of about 0° C. to about 25° C., to yield the corresponding indazole (IV).
Name
Indazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
indazole

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[N:2]1.[NH2:10]N.C1COCC1.O1CCOCC1>ClCCl>[NH2:10][C:3]1[C:4]2[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=2)[NH:1][N:2]=1

Inputs

Step One
Name
Indazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=CC2=CC=CC=C12
Name
hydrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NN
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Name
dioxane
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCOCC1
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
indazole
Type
product
Smiles
NC1=NNC2=CC=CC=C12

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.